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Compound of Interest

Compound Name: 4-Hydroxy-2-methylquinoline

Cat. No.: B359612 Get Quote

Essential Safety and Handling Guide for 4-Hydroxy-
2-methylquinoline
For Immediate Use by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
Hydroxy-2-methylquinoline (CAS No. 607-67-0). The following procedures are designed to

ensure the safety of researchers, scientists, and drug development professionals by minimizing

exposure risk and ensuring proper environmental stewardship.

Hazard Identification and Safety Data
4-Hydroxy-2-methylquinoline is classified as a hazardous substance. Based on the Globally

Harmonized System (GHS), it presents the following hazards:

Skin Irritation (Category 2)[1][2]

Serious Eye Irritation (Category 2)[1][2]

Specific Target Organ Toxicity — Single Exposure (Category 3), primarily affecting the

respiratory system.[1][2][3]

Adherence to the safety protocols outlined below is mandatory to prevent irritation and other

adverse health effects.
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Quantitative Safety Data Value

GHS Hazard Codes

H315 (Causes skin irritation), H319 (Causes

serious eye irritation), H335 (May cause

respiratory irritation)

Molecular Weight 159.18 g/mol

Appearance Beige Powder/Solid

Melting Point 234-236 °C

Occupational Exposure Limits (PEL, TWA)

Data not available. Handle as a hazardous

compound with unknown long-term exposure

effects.

LD50/LC50 (Oral, Dermal, Inhalation)

To the best of our knowledge, the toxicological

properties of this material have not been

thoroughly investigated.[4]

Personal Protective Equipment (PPE)
The following PPE is the minimum requirement for all personnel handling 4-Hydroxy-2-
methylquinoline. Work should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood.
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Protection Type Specific Equipment Standard Compliance

Eye/Face Protection
Chemical safety goggles or a

face shield.

OSHA 29 CFR 1910.133 or EN

166

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Inspect gloves for tears or

holes before each use.

EN 374

Body Protection
A laboratory coat must be worn

and kept fully buttoned.
---

Respiratory Protection

For handling powder outside of

a fume hood or when

generating dust, a NIOSH-

approved N95 dust mask is

required.

NIOSH/MSHA or EN 149

Operational Plan: Step-by-Step Guidance
This section details the procedural workflow for safely handling 4-Hydroxy-2-methylquinoline
from receipt to disposal.

3.1. Receiving and Storage

Inspection: Upon receipt, inspect the container for any damage or leaks. If compromised,

follow spill procedures immediately.

Labeling: Ensure the container is clearly labeled with the full chemical name and hazard

warnings.

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[3] Keep

away from strong oxidizing agents and strong acids.

3.2. Handling and Experimental Use

Preparation: Before handling, ensure the work area is clean and uncluttered. A chemical

fume hood is the required designated area for weighing and preparing solutions.
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Weighing:

Perform all weighing operations within a fume hood to prevent inhalation of the powder.

Use a disposable weighing dish to avoid contamination of balances.

Handle the powder gently to minimize dust generation.

Dissolving:

Add the solid 4-Hydroxy-2-methylquinoline to the solvent slowly.

If the dissolution process is exothermic, use an ice bath to control the temperature.

Keep the container covered as much as possible during the process.

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling is

complete.[3]

Clean all non-disposable equipment used during the process.

3.3. Spill and Emergency Procedures

Minor Spill (Solid):

Evacuate non-essential personnel from the immediate area.

Wearing full PPE, gently sweep up the spilled solid material. Avoid creating dust.

Place the collected material into a labeled hazardous waste container.

Clean the spill area with a damp cloth, and place the cloth in the hazardous waste

container.

Exposure (Skin):

Immediately flush the affected area with copious amounts of water for at least 15 minutes.
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Remove contaminated clothing while under a safety shower.

Seek medical attention if irritation persists.

Exposure (Eyes):

Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids

open.

Remove contact lenses, if present and easy to do so.

Seek immediate medical attention.

Disposal Plan
All waste containing 4-Hydroxy-2-methylquinoline must be treated as hazardous waste. Do

not dispose of this chemical in the regular trash or down the drain.

4.1. Waste Segregation and Collection

Solid Waste:

Collect unused 4-Hydroxy-2-methylquinoline powder and any contaminated disposable

items (e.g., gloves, weighing paper, pipette tips) in a dedicated, sealable, and clearly

labeled hazardous waste container.

The label must read: "Hazardous Waste: 4-Hydroxy-2-methylquinoline (Solid)" and

include the relevant hazard symbols.

Liquid Waste:

Collect any solutions containing 4-Hydroxy-2-methylquinoline in a dedicated, leak-proof,

and sealable liquid hazardous waste container.

The label must read: "Hazardous Waste: 4-Hydroxy-2-methylquinoline (Liquid)" and list

all chemical components and their approximate concentrations.

4.2. Storage and Final Disposal
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Interim Storage: Store hazardous waste containers in a designated Satellite Accumulation

Area (SAA). Ensure containers are sealed and stored in secondary containment to prevent

spills.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste

disposal contractor. All disposal must be in accordance with local, regional, and national

regulations.

Workflow and Logic Diagrams
The following diagrams illustrate the key procedural workflows for handling 4-Hydroxy-2-
methylquinoline.
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Handling Workflow for 4-Hydroxy-2-methylquinoline

Preparation & Handling

Post-Experiment & Disposal

Emergency Response

Receive & Inspect Chemical

Store in Cool, Dry, Ventilated Area

Don Required PPE
(Goggles, Gloves, Lab Coat)

Work in Fume Hood

Weigh Solid & Prepare Solution

Conduct Experiment

Segregate Waste
(Solid & Liquid) Decontaminate Work Area

Label Hazardous Waste Container

Store Waste in SAA

Contact EHS for Disposal

Remove PPE & Wash Hands

Spill Occurs

Follow Spill Cleanup Protocol

Exposure Occurs

Use Eyewash/Shower
Seek Medical Attention
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Caption: Procedural workflow for handling 4-Hydroxy-2-methylquinoline.
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Disposal Decision Pathway

Generate Waste Containing
4-Hydroxy-2-methylquinoline

Is the waste solid?

Place in labeled 'Solid Hazardous Waste'
container for this chemical.

Yes

Place in labeled 'Liquid Hazardous Waste'
container for this chemical.

No

Store sealed container
in Satellite Accumulation Area.

Schedule pickup with
Environmental Health & Safety (EHS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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